Cas no 155143-02-5 (Undecanamide,11-[[1,2-bis(4-hydroxyphenyl)ethyl]thio]-N-butyl-N-methyl-)

• Product name: Undecanamide,11-[[1,2-bis(4-hydroxyphenyl)ethyl]thio]-N-butyl-N-methyl-
• CAS No: 155143-02-5
• MF: C₃₀H₄₅NO₃S
• MW: 499.748207807541
• CID: 164200
• PubChem ID: 160408

Undecanamide,11-[[1,2-bis(4-hydroxyphenyl)ethyl]thio]-N-butyl-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Undecanamide,11-[[1,2-bis(4-hydroxyphenyl)ethyl]thio]-N-butyl-N-methyl-
• (+-)-11-((1,2-Bis(4-hydroxyphenyl)ethyl)thio)-N-butyl-N-methylundecanamide
• 11-{[1,2-bis(4-hydroxyphenyl)ethyl]sulfanyl}-N-butyl-N-methylundecanamide
• Bmbhtd
• N-Butyl-N-methyl-13,14-bis(4'-hydroxyphenyl)-12-thiatetradecanamide
• Undecanamide, 11-((1,2-bis(4-hydroxyphenyl)ethyl)thio)-N-butyl-N-methyl-, (+-)-
• N-butyl-N-methyl-13,14-bis(4/'-hydroxyphenyl)-12-thiatetradecanamide
• 11-[1,2-bis(4-hydroxyphenyl)ethylsulfanyl]-N-butyl-N-methylundecanamide
• 155143-02-5
• CHEMBL13806
• DTXSID60935147

• Inchi： InChI=1S/C30H45NO3S/c1-3-4-22-31(2)30(34)13-11-9-7-5-6-8-10-12-23-35-29(26-16-20-28(33)21-17-26)24-25-14-18-27(32)19-15-25/h14-21,29,32-33H,3-13,22-24H2,1-2H3
• InChI Key： FOQWMBMXFCBRBN-UHFFFAOYSA-N
• SMILES： OC1C=CC(C(SCCCCCCCCCCC(N(CCCC)C)=O)CC2C=CC(O)=CC=2)=CC=1

Computed Properties

• Exact Mass: 499.312015
• Monoisotopic Mass: 499.312015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 18
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.1
• Topological Polar Surface Area: 86.1

Experimental Properties

• Density: 1.079
• Boiling Point: 645.6°Cat760mmHg
• Flash Point: 344.2°C
• Refractive Index: 1.56